Cas no 2167800-89-5 ((3,3-Dimethyloxan-2-yl)methanamine)

(3,3-Dimethyloxan-2-yl)methanamine is a chiral amine derivative featuring a tetrahydro-2H-pyran (oxane) scaffold with a methylamine substituent at the 2-position and geminal dimethyl groups at the 3-position. This structural motif imparts steric hindrance and potential rigidity, making it a valuable intermediate in asymmetric synthesis and pharmaceutical applications. The oxane ring enhances stability, while the primary amine functionality allows for further derivatization, such as amide formation or reductive amination. Its defined stereochemistry is advantageous for enantioselective reactions. The compound is typically used in research settings for the development of bioactive molecules, where its constrained geometry and functional group compatibility are key advantages.
(3,3-Dimethyloxan-2-yl)methanamine structure
2167800-89-5 structure
Product Name:(3,3-Dimethyloxan-2-yl)methanamine
CAS No:2167800-89-5
MF:C8H17NO
MW:143.226682424545
CID:6258331
PubChem ID:138027445
Update Time:2025-11-06

(3,3-Dimethyloxan-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

    • EN300-6477367
    • 2167800-89-5
    • (3,3-dimethyloxan-2-yl)methanamine
    • (3,3-Dimethyloxan-2-yl)methanamine
    • Inchi: 1S/C8H17NO/c1-8(2)4-3-5-10-7(8)6-9/h7H,3-6,9H2,1-2H3
    • InChI Key: PEQOMYIKULRRQY-UHFFFAOYSA-N
    • SMILES: O1CCCC(C)(C)C1CN

Computed Properties

  • Exact Mass: 143.131014166g/mol
  • Monoisotopic Mass: 143.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 112
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 35.2Ų

(3,3-Dimethyloxan-2-yl)methanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6477367-0.05g
(3,3-dimethyloxan-2-yl)methanamine
2167800-89-5 95.0%
0.05g
$816.0 2025-03-15
Enamine
EN300-6477367-0.1g
(3,3-dimethyloxan-2-yl)methanamine
2167800-89-5 95.0%
0.1g
$855.0 2025-03-15
Enamine
EN300-6477367-0.25g
(3,3-dimethyloxan-2-yl)methanamine
2167800-89-5 95.0%
0.25g
$893.0 2025-03-15
Enamine
EN300-6477367-0.5g
(3,3-dimethyloxan-2-yl)methanamine
2167800-89-5 95.0%
0.5g
$933.0 2025-03-15
Enamine
EN300-6477367-1.0g
(3,3-dimethyloxan-2-yl)methanamine
2167800-89-5 95.0%
1.0g
$971.0 2025-03-15
Enamine
EN300-6477367-2.5g
(3,3-dimethyloxan-2-yl)methanamine
2167800-89-5 95.0%
2.5g
$1903.0 2025-03-15
Enamine
EN300-6477367-5.0g
(3,3-dimethyloxan-2-yl)methanamine
2167800-89-5 95.0%
5.0g
$2816.0 2025-03-15
Enamine
EN300-6477367-10.0g
(3,3-dimethyloxan-2-yl)methanamine
2167800-89-5 95.0%
10.0g
$4176.0 2025-03-15

Additional information on (3,3-Dimethyloxan-2-yl)methanamine

(3,3-Dimethyloxan-2-yl)methanamine: A Comprehensive Overview

The compound with CAS No. 2167800-89-5, commonly referred to as (3,3-Dimethyloxan-2-yl)methanamine, is a fascinating molecule with a diverse range of applications in various fields. This compound has garnered significant attention in recent years due to its unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and materials science. In this article, we will delve into the structural characteristics, synthesis methods, applications, and the latest research findings related to this compound.

Structural Insights and Physical Properties

(3,3-Dimethyloxan-2-yl)methanamine is an organic compound with a molecular formula of C8H17N. Its structure consists of a methanamine group attached to a dimethyl oxane ring. The oxane ring is a six-membered cyclic ether, which provides the molecule with unique steric and electronic properties. The dimethyl substitution on the oxane ring adds further complexity to its structure, influencing its solubility, stability, and reactivity.

Recent studies have highlighted the importance of the molecule's stereochemistry in determining its physical properties. Researchers have found that the spatial arrangement of the substituents on the oxane ring significantly affects the compound's melting point, boiling point, and solubility in various solvents. These properties make it an ideal candidate for use in drug delivery systems and as a building block in organic synthesis.

Synthesis and Production Methods

The synthesis of (3,3-Dimethyloxan-2-yl)methanamine involves a multi-step process that typically starts with the preparation of the oxane ring. One common method involves the cyclization of diethyl acetal intermediates under specific conditions to form the cyclic ether structure. The methanamine group is then introduced through nucleophilic substitution or other suitable reactions.

Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production processes. For instance, researchers have developed catalysts that significantly reduce reaction times while improving yields. These innovations are particularly important given the increasing demand for sustainable chemical manufacturing practices.

Applications in Pharmaceuticals and Beyond

(3,3-Dimethyloxan-2-yl)methanamine has found extensive use in the pharmaceutical industry as an intermediate in drug synthesis. Its ability to act as a versatile building block allows chemists to design molecules with specific biological activities. For example, derivatives of this compound have been explored for their potential as anti-inflammatory agents and antiviral drugs.

In addition to pharmaceutical applications, this compound has also shown promise in agrochemicals. Recent studies have demonstrated its effectiveness as a plant growth regulator and as an ingredient in pesticides. Its ability to interact with biological systems at multiple levels makes it a valuable tool in agricultural research.

Environmental Impact and Safety Considerations

As with any chemical compound, understanding the environmental impact of (3,3-Dimethyloxan-2-yl)methanamine is crucial. Recent research has focused on assessing its biodegradability and potential toxicity to aquatic life. Studies indicate that under certain conditions, the compound can degrade relatively quickly in natural environments, reducing its ecological footprint.

Safety protocols for handling this compound are well-established. It is recommended to use appropriate personal protective equipment when working with this material to minimize exposure risks. Storage guidelines also emphasize maintaining controlled conditions to prevent degradation or contamination.

Future Directions and Research Opportunities

The future of (3,3-Dimethyloxan-2-yl)methanamine lies in exploring new applications and optimizing existing processes. Current research efforts are focused on developing novel synthetic routes that enhance efficiency while reducing costs. Additionally, there is growing interest in leveraging this compound's unique properties for advanced materials science applications.

Collaborative efforts between academia and industry are expected to drive further innovation in this field. By addressing challenges related to scalability and sustainability, researchers can unlock new opportunities for this versatile compound.

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.